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Compound of Interest

Compound Name: (S)-2-Aminotetradecanoic acid

CAS No.: 129706-08-7

Cat. No.: B2660558

Get Quote

Content Type: Technical Whitepaper | Subject: Lipidic Amino Acid (LAA) Engineering

Synonyms: L-α-Aminomyristic Acid (Amy), C14-α-Amino Acid

Executive Summary: The Strategic Advantage of
Internal Lipidation
(S)-2-Aminotetradecanoic acid represents a critical tool in the "Lipidic Amino Acid" (LAA)

class of non-proteinogenic residues. Unlike traditional peptide lipidation—which typically

involves acylation at the N-terminus or lysine side chains—(S)-2-Aminotetradecanoic acid
allows for internal lipidation directly within the peptide backbone.

This structural distinction is pivotal for drug development. By integrating a C14 (myristyl)

hydrophobic chain at the

-carbon, researchers can precisely modulate the amphiphilicity of a peptide without disrupting
the hydrogen-bonding network required for secondary structure formation (e.g.,
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-helices or

-sheets). This guide explores the physicochemical impact of this residue on lipopeptide
architecture, membrane kinetics, and synthetic protocols.

Molecular Architecture & Physicochemical
Properties[1][2][3][4]
Structural Definition
(S)-2-Aminotetradecanoic acid is the

-amino analog of myristic acid.

Stereochemistry: The (S)-configuration corresponds to the natural L-amino acid

stereochemistry, ensuring compatibility with chiral enzymatic recognition and standard

secondary structures (e.g., right-handed

-helices).

Side Chain: A linear 12-carbon alkyl tail (total 14 carbons including backbone) extends from

the

-carbon.

Hydrophobicity: High

value, driving strong partitioning into lipid bilayers.

Comparison with Canonical Residues
It functions structurally as a "Super-Leucine." While Leucine has a short isobutyl side chain,

(S)-2-Aminotetradecanoic acid presents a myristyl chain. Crucially, because it retains the

-amino and

-carboxyl groups, it maintains the

(helix) or inter-strand (
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-sheet) hydrogen bonding potential, which is often lost when lipids are attached via amide
bonds to side chains.

Canonical Residue Lipidic Amino Acid (LAA)

L-Leucine
(Side Chain: Isobutyl)

(S)-2-Aminotetradecanoic Acid
(Side Chain: C12 Alkyl Tail)

 Synthetic Substitution Structural Consequence:
Retains Backbone H-Bonds
Increases Hydrophobicity

Fig 1. Structural evolution from Leucine to C14-LAA, enabling internal lipidation.

Click to download full resolution via product page

Impact on Lipopeptide Structure & Function[5][6]
Membrane Anchoring & The "Snorkel" Effect
When incorporated into a peptide, the C14 side chain inserts deeply into the hydrophobic core

of the cell membrane. However, the polar peptide backbone remains at the interface. This

creates a "snorkeling" conformation where the alkyl tail is buried, but the

-amino/acid backbone "snorkels" to the water-lipid interface to satisfy hydrogen bonding
potential.

Result: High-affinity membrane binding (

reduction).

Application: Antimicrobial Peptides (AMPs).[1][2][3] Replacing Leucine with (S)-2-
Aminotetradecanoic acid in peptides like Gramicidin S significantly lowers the

concentration required to disrupt lipid bilayers (Minimum Inhibitory Concentration, MIC).

Secondary Structure Stabilization
Unlike N-terminal fatty acid attachment, which creates a flexible "tail," the C14-LAA is rigidified

by the peptide backbone.

In
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-sheets: The long alkyl chains can interdigitate between sheets, creating a "zipper" effect that
stabilizes supramolecular assemblies (e.g., nanofibers).

In

-helices: If placed on the hydrophobic face of an amphipathic helix, it anchors the helix into
the membrane, preventing proteolytic degradation by burying the cleavage sites.

Case Study: Gramicidin S Engineering
A pivotal study demonstrating the utility of this residue involves Gramicidin S (GS), a cyclic

decapeptide antibiotic.[2][3]

Native Structure: Cyclic

-sheet stabilized by Type II'

-turns.

Modification: Substitution of Leucine residues with L-

-aminomyristic acid (Amy).

Outcome:

Conformation: The modified peptide ([Amy]

GS) retained the native

-sheet structure (confirmed by CD spectroscopy).

Activity: The analog exhibited enhanced membrane disruption capabilities below the

phase transition temperature of lipids, effectively destabilizing rigid membranes that are

typically resistant to native GS.
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1. Aqueous Phase
Peptide adopts amphipathic structure

(C14 tails clustered to minimize water contact)

2. Membrane Partitioning
C14 side chain inserts into Lipid Bilayer

(Hydrophobic Effect)

 Electrostatic Attraction

3. Structural Locking
Peptide backbone 'snorkels' to interface

Secondary structure stabilized by membrane environment

 Insertion & Folding

4. Membrane Disruption
Formation of pores or micellarization

(Cell Lysis)

 Critical Threshold Reached

Fig 2. Kinetic pathway of C14-LAA modified lipopeptides inducing membrane lysis.

Click to download full resolution via product page

Experimental Protocols: Synthesis & Incorporation
Incorporating (S)-2-Aminotetradecanoic acid requires modified Solid-Phase Peptide

Synthesis (SPPS) protocols due to its hydrophobicity and steric bulk.

Reagents
Building Block: Fmoc-(S)-2-aminotetradecanoic acid (Fmoc-Amy-OH).

Coupling Reagents: HATU/HOAt (preferred over HBTU due to faster kinetics for sterically

hindered amino acids).

Resin: Rink Amide (for amides) or Wang Resin (for acids).[4] Low loading (0.2–0.4 mmol/g)

is recommended to prevent aggregation.

Step-by-Step Synthesis Workflow
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Step Parameter Critical Note

1. Swelling DCM/DMF (1:1)

The growing lipopeptide chain

may aggregate; DCM helps

solvate hydrophobic segments.

2. Deprotection 20% Piperidine + 0.1M HOBt

HOBt prevents aspartimide

formation and helps disrupt

aggregation.

3. Activation
Fmoc-Amy-OH (3 eq), HATU

(2.9 eq), DIEA (6 eq)

Pre-activate for 30 sec before

adding to resin.

4. Coupling 2 hours - Double Coupling

Mandatory: Perform double

coupling for this residue to

ensure >99% yield.

5. Capping Acetic Anhydride/Pyridine

Cap unreacted amines

immediately to prevent

deletion sequences.

6. Cleavage TFA/TIS/H2O (95:2.5:2.5)

Avoid using bulk hydrophobic

scavengers if possible; the

lipid tail is stable to TFA.

Quality Control (QC)
HPLC: Use C4 or C8 columns (instead of standard C18) and a gradient starting at 50%

Acetonitrile, as the peptide will be extremely hydrophobic.

Mass Spec: Electrospray Ionization (ESI) is preferred. Expect a mass shift of +196 Da

relative to a Glycine residue (C14H27NO vs C2H5NO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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